3-(Benzyloxy)-6-bromopicolinic acid

• Molecular Formula: C13H10BrNO3
• Molecular Weight: 308.13 g/mol
• IUPAC Name: 6-bromo-3-phenylmethoxypyridine-2-carboxylic acid
• InChI: InChI=1S/C13H10BrNO3/c14-11-7-6-10(12(15-11)13(16)17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17)
• InChI Key: JTQMTNHKFYBXNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(N=C(C=C2)Br)C(=O)O

Description

3-(Benzyloxy)-6-bromopicolinic acid is a useful research compound. Its molecular formula is C13H10BrNO3 and its molecular weight is 308.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-(benzyloxy)-6-bromopicolinate (2.0 g, 6.20 mmol) and LiOH.H2O (0.71 g, 18.60 mmol) in 1,4-dioxane/H2O (100 mL/20 mL) was stirred at 40° C. overnight. The mixture was filtered and the filtrate was acidified to pH=3 by aqueous HCl (2 M) and extracted with EtOAc. The combined organic phase was washed with brine, dried over Na2SO4 and concentrated to afford the product of 3-(benzyloxy)-6-bromopicolinic acid (1.87 g, yield: 97.9%) without further purification. 1H-NMR (CDCl3, 400 MHz) δ 7.52˜7.54 (m, 1H), 7.39˜7.41 (m, 2H), 7.24˜7.34 (m, 4H), 5.24 (s, 2H). MS (M+H)+: 308/310.